8-(2-chlorophenyl)-8-azaspiro[4.5]decane-7,9-dione

• IUPAC Name: 8-(2-chlorophenyl)-8-azaspiro[4.5]decane-7,9-dione
• InChI: InChI=1S/C15H16ClNO2/c16-11-5-1-2-6-12(11)17-13(18)9-15(10-14(17)19)7-3-4-8-15/h1-2,5-6H,3-4,7-10H2
• InChI Key: GZKVJJZPBBGTKR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CC(=O)N(C(=O)C2)C3=CC=CC=C3Cl
• Molecular Formula: C15H16ClNO2
• Molecular Weight: 277.74 g/mol

Description

8-(2-chlorophenyl)-8-azaspiro[45]decane-7,9-dione is a spirocyclic compound characterized by its unique structure, which includes a spiro junction connecting two rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-(2-chlorophenyl)-8-azaspiro[4.5]decane-7,9-dione typically involves the reaction of 6,10-dioxaspiro[4.5]decane-7,9-dione with 2-chlorobenzylamine under specific conditions. The reaction is usually carried out in an ethanol solution, with the addition of a base such as sodium hydroxide to facilitate the reaction . The product is then purified through recrystallization or chromatography techniques.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

8-(2-chlorophenyl)-8-azaspiro[4.5]decane-7,9-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorophenyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in ethanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

8-(2-chlorophenyl)-8-azaspiro[4

Chemistry: Used as a building block for the synthesis of more complex spirocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Studied for its potential use in drug development, particularly as a scaffold for designing new therapeutic agents.

Industry: Utilized in the development of advanced materials with unique optical and electronic properties.

Mechanism of Action

The mechanism of action of 8-(2-chlorophenyl)-8-azaspiro[4.5]decane-7,9-dione involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. For example, it may inhibit certain enzymes involved in cell proliferation, thereby exhibiting anticancer activity .

Comparison with Similar Compounds

Similar Compounds

• 8-(4-(dimethylamino)benzylidene)-6,10-dioxaspiro[4.5]decane-7,9-dione
• 8-(4-hydroxybenzylidene)-6,10-dioxaspiro[4.5]decane-7,9-dione

Uniqueness

8-(2-chlorophenyl)-8-azaspiro[4.5]decane-7,9-dione is unique due to the presence of the 2-chlorophenyl group, which imparts distinct chemical and biological properties.